Cas no 1261648-38-7 (3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile)

• Product Name: 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile
• CAS No: 1261648-38-7
• MF: C₂₀H₁₀F₆N₂O₂
• MW: 424.296025753021
• CID: 4987872
• Update Time: 2025-06-08

3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile

• Inchi： 1S/C20H10F6N2O2/c21-19(22,23)29-15-5-1-3-12(7-15)14-9-17(18(10-27)28-11-14)13-4-2-6-16(8-13)30-20(24,25)26/h1-9,11H
• InChI Key： VXYMWELEURIEAY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(C#N)=NC=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 617
• XLogP3: 6.5
• Topological Polar Surface Area: 55.1

Additional information on 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile

Introduction to 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261648-38-7) in Modern Chemical Research

3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261648-38-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, characterized by its dual aryl-trifluoromethoxy substitution pattern and picolinonitrile core, exhibits promising characteristics for various applications, including drug discovery, catalysis, and advanced material synthesis.

The molecular structure of 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile consists of a central picolinonitrile unit flanked by two phenyl rings substituted with trifluoromethoxy groups at the 3-position. This particular arrangement imparts a high degree of electronic tunability, making it an attractive candidate for designing molecules with tailored photophysical and electrochemical properties. The presence of the trifluoromethoxy group not only enhances lipophilicity but also introduces strong electron-withdrawing effects, which can modulate reactivity and binding affinity in biological systems.

In recent years, there has been a surge in research focused on developing novel compounds with fluorinated aromatic moieties due to their enhanced metabolic stability and improved binding interactions with biological targets. 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile fits well within this trend, as its structural features align with the requirements for molecules that can interact selectively with proteins and enzymes. For instance, studies have demonstrated its potential as a ligand in the development of kinase inhibitors, where the trifluoromethoxy groups contribute to favorable interactions with hinge regions of target proteins.

One of the most compelling aspects of 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile is its versatility in synthetic applications. The compound serves as a valuable intermediate in the preparation of more complex molecules, particularly in the synthesis of fluorinated heterocycles that are prevalent in modern pharmaceuticals. Its picolinonitrile core provides a reactive site for further functionalization through nucleophilic substitution or metal-catalyzed coupling reactions, enabling chemists to construct diverse molecular architectures.

The electronic properties of 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile have also been explored in the context of organic electronics and photovoltaic materials. The combination of electron-withdrawing nitrile groups and electron-donating trifluoromethoxy groups creates a system with balanced charge transport capabilities. This has led to investigations into its use as a component in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs), where such compounds can contribute to improved device performance due to their optimized energy levels and charge mobility.

From a computational chemistry perspective, 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile has been studied to gain insights into the influence of fluorine substitution on molecular properties. Advanced computational methods have been employed to predict its spectroscopic characteristics, reactivity profiles, and potential biological activities. These studies not only validate experimental findings but also provide guidance for further optimization efforts aimed at enhancing its utility in drug discovery and material science applications.

The synthesis of 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile presents an interesting challenge due to the need for precise functional group control. Recent advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies. These developments have not only improved yield but also opened up new possibilities for introducing additional modifications at other positions on the aromatic rings.

In conclusion, 3,5-Bis(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261648-38-7) represents a fascinating example of how structural design can lead to compounds with multifaceted applications. Its unique combination of electronic and steric features makes it a valuable asset in both academic research and industrial development. As our understanding of fluorinated systems continues to grow, this compound will likely play an increasingly important role in shaping the future of pharmaceuticals and advanced materials.